2-{5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}ethanesulfonic acid
2-{5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}ethanesulfonic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0690769
InChI:
InChI=1S/C15H15NO5S3/c1-9-6-11-7-10(2-3-12(11)21-9)8-13-14(17)16(15(22)23-13)4-5-24(18,19)20/h2-3,7-9H,4-6H2,1H3,(H,18,19,20)/b13-8-
SMILES:
CC1CC2=C(O1)C=CC(=C2)C=C3C(=O)N(C(=S)S3)CCS(=O)(=O)O
Molecular Formula:
C15H15NO5S3
Molecular Weight:
385.5 g/mol
2-{5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}ethanesulfonic acid
CAS No.:
Cat. No.: VC0690769
Molecular Formula: C15H15NO5S3
Molecular Weight: 385.5 g/mol
* For research use only. Not for human or veterinary use.
![2-{5-[(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}ethanesulfonic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C15H15NO5S3 |
|---|---|
| Molecular Weight | 385.5 g/mol |
| IUPAC Name | 2-[(5Z)-5-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid |
| Standard InChI | InChI=1S/C15H15NO5S3/c1-9-6-11-7-10(2-3-12(11)21-9)8-13-14(17)16(15(22)23-13)4-5-24(18,19)20/h2-3,7-9H,4-6H2,1H3,(H,18,19,20)/b13-8- |
| Standard InChI Key | NZABWYPZUVESCR-JYRVWZFOSA-N |
| Isomeric SMILES | CC1CC2=C(O1)C=CC(=C2)/C=C\3/C(=O)N(C(=S)S3)CCS(=O)(=O)O |
| SMILES | CC1CC2=C(O1)C=CC(=C2)C=C3C(=O)N(C(=S)S3)CCS(=O)(=O)O |
| Canonical SMILES | CC1CC2=C(O1)C=CC(=C2)C=C3C(=O)N(C(=S)S3)CCS(=O)(=O)O |
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